Cas no 1207557-48-9 (3-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyrazolo[1,5-a]pyridine)

3-(Tetramethyl-1,3,2-dioxaborolan-2-yl)pyrazolo[1,5-a]pyridine is a boronic ester derivative of pyrazolo[1,5-a]pyridine, serving as a versatile intermediate in organic synthesis and cross-coupling reactions. Its tetramethyl dioxaborolane moiety enhances stability and handling, making it suitable for Suzuki-Miyaura couplings and other palladium-catalyzed transformations. The pyrazolo[1,5-a]pyridine scaffold contributes to its utility in pharmaceutical and agrochemical research, particularly in constructing heterocyclic frameworks. This compound exhibits improved solubility and reactivity compared to analogous boronic acids, facilitating efficient functionalization under mild conditions. Its structural features make it valuable for designing bioactive molecules and advanced materials. Proper storage under inert conditions is recommended to maintain stability.
3-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyrazolo[1,5-a]pyridine structure
1207557-48-9 structure
Product Name:3-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyrazolo[1,5-a]pyridine
CAS No:1207557-48-9
MF:C13H17BN2O2
MW:244.097283124924
MDL:MFCD09997878
CID:1032414
PubChem ID:58385948
Update Time:2025-05-19

3-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyrazolo[1,5-a]pyridine Chemical and Physical Properties

Names and Identifiers

    • 3-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)pyrazolo[1,5-a]pyridine
    • Pyrazolo[1,5-a]pyridin-3-yl-boronic acid pinacol ester
    • Pyrazolo[1,5-a]pyridin-3-yl-boronic?acid?pinacol?ester
    • Pyrazolo[1,5-a]pyridine-3-boronic acid pinacol ester
    • 3-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyrazolo[1,5-a]pyridine
    • 1207557-48-9
    • J-004394
    • Z2044807225
    • AMY18444
    • DA-14426
    • JAJULIZEUUBTGU-UHFFFAOYSA-N
    • EN300-1165534
    • Pyrazolo[1,5-a]pyridine-3-boronic acid pinacol ester, AldrichCPR
    • AKOS016011118
    • CS-0051656
    • A857581
    • AS-42275
    • SY103717
    • MFCD09997878
    • C13H17BN2O2
    • Pyrazolo[1,5-a]pyridin-3-ylboronic acid pinacol ester
    • DTXSID60729169
    • AB55807
    • SCHEMBL1356211
    • MDL: MFCD09997878
    • Inchi: 1S/C13H17BN2O2/c1-12(2)13(3,4)18-14(17-12)10-9-15-16-8-6-5-7-11(10)16/h5-9H,1-4H3
    • InChI Key: JAJULIZEUUBTGU-UHFFFAOYSA-N
    • SMILES: O1B(C2C=NN3C=CC=CC3=2)OC(C)(C)C1(C)C

Computed Properties

  • Exact Mass: 244.13800
  • Monoisotopic Mass: 244.1383080g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 1
  • Complexity: 319
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 35.8Ų

Experimental Properties

  • PSA: 35.76000
  • LogP: 1.63350

3-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyrazolo[1,5-a]pyridine Customs Data

  • HS CODE:2934999090
  • Customs Data:

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

3-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyrazolo[1,5-a]pyridine Pricemore >>

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3-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyrazolo[1,5-a]pyridine Production Method

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